Cas no 36903-89-6 (Octane,4-chloro-4-methyl-)

Octane,4-chloro-4-methyl- structure
Octane,4-chloro-4-methyl- structure
Product Name:Octane,4-chloro-4-methyl-
CAS No:36903-89-6
MF:C9H19Cl
MW:162.700162172318
CID:296520
PubChem ID:19805060
Update Time:2025-04-19

Octane,4-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Octane,4-chloro-4-methyl-
    • 4-CHLORO-4-METHYLOCTANE
    • 4-Chlor-4-methyl-octan
    • 4-chloro-4-methyl-octane
    • Octane,4-chloro-4-methyl
    • AKOS006332296
    • 36903-89-6
    • DTXSID70958105
    • SCHEMBL9640634
    • Inchi: 1S/C9H19Cl/c1-4-6-8-9(3,10)7-5-2/h4-8H2,1-3H3
    • InChI Key: UFUKXCKHTRKNJD-UHFFFAOYSA-N
    • SMILES: ClC(C)(CCC)CCCC

Computed Properties

  • Exact Mass: 162.11800
  • Monoisotopic Mass: 162.1175283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 80.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8723
  • Melting Point: -39.4°C (estimate)
  • Boiling Point: 203.25°C (estimate)
  • Flash Point: 59.9°C
  • Refractive Index: 1.4360
  • PSA: 0.00000
  • LogP: 3.97420

Octane,4-chloro-4-methyl- Customs Data

  • HS CODE:2903199000
  • Customs Data:

    China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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